2-[4-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]acetyl]oxymethyl]phenyl]acetic Acid

• IUPAC Name: 2-[4-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]acetyl]oxymethyl]phenyl]acetic acid
• InChI: InChI=1S/C16H21NO6/c1-16(2,3)23-15(21)17-9-14(20)22-10-12-6-4-11(5-7-12)8-13(18)19/h4-7H,8-10H2,1-3H3,(H,17,21)(H,18,19)
• InChI Key: WFHPWQWRAUQUHT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC(=O)OCC1=CC=C(C=C1)CC(=O)O
• Molecular Formula: C16H21NO6
• Molecular Weight: 323.34 g/mol

Description

2-[4-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]acetyl]oxymethyl]phenyl]acetic Acid is a useful research compound. Its molecular formula is C16H21NO6 and its molecular weight is 323.345. The purity is usually 95%.
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Scientific Research Applications

Synthetic Analgesics and Medicinal Applications

Research has focused on the synthesis of potent analgesics by manipulating the chemical structure of compounds similar to the one . For example, certain derivatives have been found to possess significant analgesic properties, making them potentially valuable in the development of new pain management solutions (Van Daele et al., 1976).

Oxidative Cleavage in Organic Synthesis

The oxidative cleavage of C-C bonds during the autoxidation of acetylenic hydrocarbons has been explored, revealing the formation of α-dicarbonyl compounds as intermediates. This process highlights the compound's potential role in synthetic organic chemistry, particularly in the oxidative cleavage and functionalization of hydrocarbons (Rao & Pritzkow, 1987).

Radical Cation Fragmentation

Studies on the fragmentation of arylalkanol radical cations provide insights into the cleavage of carbon-carbon and carbon-hydrogen bonds. These findings can contribute to the understanding of radical-mediated reactions in organic synthesis and the design of new synthetic methodologies (Baciocchi et al., 1996).

Hemoglobin Oxygen Affinity Modulation

Compounds structurally related to the query chemical have been studied for their ability to modulate the oxygen affinity of hemoglobin. This research is significant for medical applications where modulation of hemoglobin's oxygen-carrying capacity could be beneficial, such as in treatments for ischemia or as components of blood substitutes (Randad et al., 1991).

Antimicrobial Activity

The production of phenylacetic acid derivatives by Curvularia lunata has been investigated, leading to the discovery of compounds with antimicrobial properties. This suggests potential applications in the development of new antimicrobial agents (Varma et al., 2006).